1’N-(4,4’-Dimethoxytrityl) Biotin
1’N-(4,4’-Dimethoxytrityl) Biotin
Brand Name:
Vulcanchem
CAS No.:
144095-63-6
VCID:
VC0144748
InChI:
InChI=1S/C31H34N2O5S/c1-37-24-16-12-22(13-17-24)31(21-8-4-3-5-9-21,23-14-18-25(38-2)19-15-23)33-26-20-39-27(29(26)32-30(33)36)10-6-7-11-28(34)35/h3-5,8-9,12-19,26-27,29H,6-7,10-11,20H2,1-2H3,(H,32,36)(H,34,35)/t26-,27-,29-/m0/s1
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4C5CSC(C5NC4=O)CCCCC(=O)O
Molecular Formula:
C31H34N2O5S
Molecular Weight:
546.7 g/mol
1’N-(4,4’-Dimethoxytrityl) Biotin
CAS No.: 144095-63-6
Reference Standards
VCID: VC0144748
Molecular Formula: C31H34N2O5S
Molecular Weight: 546.7 g/mol
| CAS No. | 144095-63-6 |
|---|---|
| Product Name | 1’N-(4,4’-Dimethoxytrityl) Biotin |
| Molecular Formula | C31H34N2O5S |
| Molecular Weight | 546.7 g/mol |
| IUPAC Name | 5-[(3aR,6S,6aS)-3-[bis(4-methoxyphenyl)-phenylmethyl]-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl]pentanoic acid |
| Standard InChI | InChI=1S/C31H34N2O5S/c1-37-24-16-12-22(13-17-24)31(21-8-4-3-5-9-21,23-14-18-25(38-2)19-15-23)33-26-20-39-27(29(26)32-30(33)36)10-6-7-11-28(34)35/h3-5,8-9,12-19,26-27,29H,6-7,10-11,20H2,1-2H3,(H,32,36)(H,34,35)/t26-,27-,29-/m0/s1 |
| Standard InChIKey | RMWVJZXKPGLZEJ-YCVJPRETSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4[C@H]5CS[C@H]([C@H]5NC4=O)CCCCC(=O)O |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4C5CSC(C5NC4=O)CCCCC(=O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4C5CSC(C5NC4=O)CCCCC(=O)O |
| Synonyms | [3aS-(3aα,4β,6aα)]-1-[Bis(4-methoxyphenyl)phenylmethyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid; (3aS,4S,6aR)-1-[Bis(4-methoxyphenyl)phenylmethyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid |
| PubChem Compound | 11592031 |
| Last Modified | Nov 11 2021 |
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